1-(3,5-Dibromo-4-hydroxyphenyl)-3-methylbutan-1-one

• Molecular Formula: C11H12Br2O2
• Molecular Weight: 336.02 g/mol
• IUPAC Name: 1-(3,5-dibromo-4-hydroxyphenyl)-3-methylbutan-1-one
• InChI: InChI=1S/C11H12Br2O2/c1-6(2)3-10(14)7-4-8(12)11(15)9(13)5-7/h4-6,15H,3H2,1-2H3
• InChI Key: MOWSYIBIMPHDPE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)C1=CC(=C(C(=C1)Br)O)Br

Description

1-(3,5-Dibromo-4-hydroxyphenyl)-3-methylbutan-1-one is a brominated aromatic ketone characterized by a para-hydroxyphenyl ring substituted with two bromine atoms at the 3- and 5-positions. Its 3-methylbutan-1-one moiety introduces steric bulk and lipophilicity, distinguishing it from simpler acetylated analogs. The compound’s molecular formula is C₁₁H₁₂Br₂O₂, with a molecular weight of 335.02 g/mol.

Preparation Methods

The synthesis of 1-(3,5-Dibromo-4-hydroxyphenyl)-3-methylbutan-1-one typically involves the bromination of a hydroxyphenyl precursor followed by the introduction of a methylbutanone group. The reaction conditions often include the use of bromine or bromine-containing reagents under controlled temperature and pH conditions to ensure selective bromination. Industrial production methods may involve large-scale bromination processes with optimized reaction parameters to achieve high yields and purity.

Chemical Reactions Analysis

1-(3,5-Dibromo-4-hydroxyphenyl)-3-methylbutan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can lead to the removal of bromine atoms or the conversion of the hydroxy group to other functional groups.

Substitution: The bromine atoms can be substituted with other nucleophiles, leading to the formation of new derivatives. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like amines or thiols. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-(3,5-Dibromo-4-hydroxyphenyl)-3-methylbutan-1-one has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound’s brominated structure makes it useful in studying enzyme interactions and as a potential inhibitor of certain biological pathways.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of diseases where brominated compounds have shown efficacy.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 1-(3,5-Dibromo-4-hydroxyphenyl)-3-methylbutan-1-one involves its interaction with molecular targets such as enzymes and receptors. The bromine atoms and hydroxyphenyl group play a crucial role in binding to these targets, potentially inhibiting or modulating their activity. The exact pathways involved depend on the specific biological system and the nature of the target molecules.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table and analysis highlight key differences between 1-(3,5-dibromo-4-hydroxyphenyl)-3-methylbutan-1-one and related compounds:

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Functional Groups	Purity	Synthesis Yield	Key Properties/Applications
1-(3,5-Dibromo-4-hydroxyphenyl)-3-methylbutan-1-one	C₁₁H₁₂Br₂O₂	335.02	3,5-Br; 4-OH; 3-methylbutanone	Ketone, Hydroxyl, Br	N/A	Not provided	High lipophilicity; potential use in drug design or materials
1-(3,5-Dibromo-4-hydroxyphenyl)ethanone	C₈H₆Br₂O₂	309.95	3,5-Br; 4-OH; ethanone	Ketone, Hydroxyl, Br	N/A	92%	High-yield synthesis; research standard for brominated ketones
1-(2-Hydroxyphenyl)-3-methylbutan-1-one	C₁₁H₁₄O₂	178.23	2-OH; 3-methylbutanone	Ketone, Hydroxyl	≥95%	Not provided	Pharmaceuticals, agrochemicals, materials science

Key Comparative Insights

Substituent Effects on Reactivity and Properties Bromination and Electronic Effects: The 3,5-dibromo substitution in the target compound introduces strong electron-withdrawing effects, increasing the acidity of the para-hydroxyl group compared to non-brominated analogs like 1-(2-hydroxyphenyl)-3-methylbutan-1-one. Steric and Lipophilic Differences: The 3-methylbutanone chain in the target compound adds steric bulk and lipophilicity, likely reducing water solubility compared to the shorter-chain ethanone derivative (C₈H₆Br₂O₂). This could influence bioavailability in pharmaceutical contexts or compatibility with hydrophobic matrices in materials science.

Synthetic Accessibility The ethanone derivative (C₈H₆Br₂O₂) is synthesized in 92% yield via NBS bromination , suggesting efficient scalability. The target compound’s longer chain may require modified protocols (e.g., extended reaction times or alternative catalysts) to accommodate steric hindrance.

Applications and Functional Versatility

• 1-(2-Hydroxyphenyl)-3-methylbutan-1-one (C₁₁H₁₄O₂) demonstrates broad utility in pharmaceuticals and materials due to its high purity (≥95%) and ortho-hydroxyl group, which may facilitate intramolecular hydrogen bonding, stabilizing its conformation .
• In contrast, the target compound’s bromine atoms could enhance UV stability and electrophilic reactivity, making it a candidate for halogen-bonded frameworks or as a precursor in cross-coupling reactions.

Research Findings and Implications

• Hydrogen Bonding and Crystallography : Brominated aromatics like the target compound often exhibit predictable hydrogen-bonding patterns, forming supramolecular networks critical for crystal engineering. Tools like SHELX software have been instrumental in characterizing such structures .

Biological Activity

1-(3,5-Dibromo-4-hydroxyphenyl)-3-methylbutan-1-one is a compound of interest due to its potential biological activities linked to its unique structural features. This article reviews the biological activity of this compound, focusing on its pharmacological effects, mechanisms of action, and implications for drug development.

Chemical Structure and Properties

The compound's structure includes a dibrominated phenolic ring and a ketone group, which are crucial for its biological interactions. The presence of bromine atoms enhances lipophilicity and may influence the compound's ability to penetrate biological membranes.

Antimicrobial Properties

Research has indicated that compounds with similar structures exhibit antimicrobial properties. For instance, 3,5-dibromo-4-hydroxybenzonitrile (bromoxynil), which shares structural similarities, has been shown to inhibit mitochondrial respiration in plant cells, suggesting potential antimicrobial effects through disruption of cellular respiration pathways .

Enzyme Inhibition

The hydroxy group in 1-(3,5-Dibromo-4-hydroxyphenyl)-3-methylbutan-1-one may facilitate hydrogen bonding with enzymes, potentially leading to inhibition effects. Such interactions can stabilize binding and enhance the compound's efficacy as an enzyme inhibitor .

The proposed mechanism of action involves the interaction with specific enzymes or receptors. The dibromo substitution may alter the electronic properties of the molecule, enhancing its reactivity towards biological targets.

Study on Structural Analogues

A study examining structural analogues of dibromo compounds highlighted their varying degrees of biological activity. For example, modifications in halogen patterns significantly influenced their binding affinities to target proteins . This suggests that 1-(3,5-Dibromo-4-hydroxyphenyl)-3-methylbutan-1-one could be optimized for enhanced activity through structural adjustments.

In Vivo Studies

In vivo studies on related compounds have shown promising results in terms of analgesic and anti-inflammatory activities. These findings indicate that 1-(3,5-Dibromo-4-hydroxyphenyl)-3-methylbutan-1-one may possess similar pharmacological properties worth investigating further .

Data Tables

Compound	Structural Features	Biological Activity
1-(3,5-Dibromo-4-hydroxyphenyl)-3-methylbutan-1-one	Dibromo substitution, hydroxy group	Potential enzyme inhibitor
Bromoxynil	Dibromo and hydroxy groups	Inhibits mitochondrial respiration
1-(3-Chloro-5-fluoro-2-hydroxyphenyl)-3-methylbutan-1-one	Chloro and fluoro groups	Significant enzyme interactions